Cas no 83846-71-3 (4-Pentenoic acid,2-(1,1,2,2,3,3,3-heptafluoropropyl)-2-(trifluoromethyl)-, methyl ester)

4-Pentenoic acid,2-(1,1,2,2,3,3,3-heptafluoropropyl)-2-(trifluoromethyl)-, methyl ester structure
83846-71-3 structure
Product name:4-Pentenoic acid,2-(1,1,2,2,3,3,3-heptafluoropropyl)-2-(trifluoromethyl)-, methyl ester
CAS No:83846-71-3
MF:C10H8O2F10
MW:350.15332
CID:722895
PubChem ID:3019400

4-Pentenoic acid,2-(1,1,2,2,3,3,3-heptafluoropropyl)-2-(trifluoromethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Pentenoic acid,2-(1,1,2,2,3,3,3-heptafluoropropyl)-2-(trifluoromethyl)-, methyl ester
    • methyl 2-(1,1,2,2,3,3,3-heptafluoropropyl)-2-(trifluoromethyl)pent-4-enoate
    • methyl 2-(heptafluoropropyl)-2-(trifluoromethyl)pent-4-en-1-oate
    • 83846-71-3
    • Methyl 2-(heptafluoropropyl)-2-(trifluoromethyl)pent-4-en-1-
    • NS00019258
    • EINECS 281-049-7
    • DTXSID10881286
    • Inchi: InChI=1S/C10H8F10O2/c1-3-4-6(5(21)22-2,9(15,16)17)7(11,12)8(13,14)10(18,19)20/h3H,1,4H2,2H3
    • InChI Key: CZHAQBXHTVRAAA-UHFFFAOYSA-N
    • SMILES: COC(=O)C(CC=C)(C(C(C(F)(F)F)(F)F)(F)F)C(F)(F)F

Computed Properties

  • Exact Mass: 350.03646111g/mol
  • Monoisotopic Mass: 350.03646111g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 436
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 26.3Ų

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